![molecular formula C13H16N2O5 B8500979 Ethyl 3-[methyl(4-nitrobenzoyl)amino]propanoate](/img/structure/B8500979.png)
Ethyl 3-[methyl(4-nitrobenzoyl)amino]propanoate
Cat. No. B8500979
M. Wt: 280.28 g/mol
InChI Key: IDRIWPKXZWVGCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08309580B2
Procedure details
To a mixture of 4-nitrobenzoic acid (16.7 g), ethyl 3-(methylamino)propanoate (13.1 g), 1-hydroxybenzotriazole monohydrate (18.4 g), and N,N-dimethylformamide (200 mL) was added 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (23.0 g), and the mixture was stirred at room temperature for 8 hr. The reaction mixture was poured into water, and the mixture was extracted with ethyl acetate. The extract was washed with 1N hydrochloric acid and saturated aqueous sodium hydrogen carbonate, dried over magnesium sulfate and concentrated under reduced pressure to give the title compound (28.0 g, 100%) as an oil.
Quantity
23 g
Type
reactant
Reaction Step Two
Name
Yield
100%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:12]=[CH:11][C:7]([C:8]([OH:10])=O)=[CH:6][CH:5]=1)([O-:3])=[O:2].[CH3:13][NH:14][CH2:15][CH2:16][C:17]([O:19][CH2:20][CH3:21])=[O:18].O.ON1C2C=CC=CC=2N=N1.Cl.C(N=C=NCCCN(C)C)C>O.CN(C)C=O>[CH3:13][N:14]([C:8](=[O:10])[C:7]1[CH:6]=[CH:5][C:4]([N+:1]([O-:3])=[O:2])=[CH:12][CH:11]=1)[CH2:15][CH2:16][C:17]([O:19][CH2:20][CH3:21])=[O:18] |f:2.3,4.5|
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Inputs
Step One
|
Name
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|
|
Quantity
|
16.7 g
|
|
Type
|
reactant
|
|
Smiles
|
[N+](=O)([O-])C1=CC=C(C(=O)O)C=C1
|
|
Name
|
|
|
Quantity
|
13.1 g
|
|
Type
|
reactant
|
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Smiles
|
CNCCC(=O)OCC
|
|
Name
|
|
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Quantity
|
18.4 g
|
|
Type
|
reactant
|
|
Smiles
|
O.ON1N=NC2=C1C=CC=C2
|
|
Name
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|
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Quantity
|
200 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C=O)C
|
Step Two
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Name
|
|
|
Quantity
|
23 g
|
|
Type
|
reactant
|
|
Smiles
|
Cl.C(C)N=C=NCCCN(C)C
|
Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
|
|
Smiles
|
O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
the mixture was stirred at room temperature for 8 hr
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
the mixture was extracted with ethyl acetate
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WASH
|
Type
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WASH
|
|
Details
|
The extract was washed with 1N hydrochloric acid and saturated aqueous sodium hydrogen carbonate
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
8 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN(CCC(=O)OCC)C(C1=CC=C(C=C1)[N+](=O)[O-])=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 28 g | |
| YIELD: PERCENTYIELD | 100% | |
| YIELD: CALCULATEDPERCENTYIELD | 100% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
